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Compound of Interest

Compound Name: 3-Methoxybenzamide

Cat. No.: B147233

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3-Methoxybenzamide's (3-MBA)
inhibitory effects with other relevant inhibitors, supported by experimental data. The information
is intended to assist researchers in evaluating 3-MBA's potential applications and in the design
of future studies.

Comparative Inhibitory Potency

3-Methoxybenzamide is a known inhibitor of Poly(ADP-ribose) Polymerases (PARPs) and
ADP-ribosyltransferases (ADPRTS)[1]. Its inhibitory activity is crucial in the context of DNA
repair and cell division. To provide a clear comparison, the following table summarizes the
inhibitory concentrations (IC50) and inhibition constants (Ki) of 3-MBA and other notable PARP
and Nicotinamide Phosphoribosyltransferase (NAMPT) inhibitors.
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Cell Line | Assay

Compound Target(s) IC50 / Ki .
Conditions
) Poly(ADP-ribose) )
3-Methoxybenzamide Ki< 2 uM Enzyme Assay
synthetase
PARP1 Inactive In vitro assay
Inhibits (Specific IC50 ]
PARP2 In vitro assay
not reported)
Olaparib PARP1 1.9 nM Enzyme Assay
PARP2 0.3 nM Enzyme Assay
Rucaparib PARP1 1.4 nM Enzyme Assay
PARP2 0.2nM Enzyme Assay
Niraparib PARP1 3.8 nM Enzyme Assay
PARP2 2.1 nM Enzyme Assay
Talazoparib PARP1 0.57 nM Enzyme Assay
PARP2 0.2 nM Enzyme Assay
Veliparib PARP1 5.2nM Enzyme Assay
PARP2 2.9nM Enzyme Assay
Various cancer cell
FK866 (APO866) NAMPT IC50 ~1 nM )
lines
Biochemical IC50 =
KPT-9274 NAMPT Enzyme Assay

120 nM

Note: The inhibitory activity of compounds can vary depending on the specific assay conditions
and cell lines used. The data presented here is for comparative purposes.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental procedures for evaluating PARP
inhibitors, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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